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Executive Summary

4-Chloro-2-ethylphenol (CAS: 18979-90-3) is a halogenated phenolic intermediate critical in
the synthesis of bioactive scaffolds, particularly voltage-gated sodium channel (Nav1.[1]7)
inhibitors for pain management and antimicrobial agents.[1] This guide addresses a common
challenge in its handling: its low-melting solid state, which often leads to ambiguity in physical
appearance (solid vs. supercooled liquid) during shipment and storage.[1] This document
defines its physicochemical profile, establishes a self-validating handling protocol, and explores
its structural implications in drug design.[1]

Chemical Identity & Structural Analysis

Understanding the physical state of 4-Chloro-2-ethylphenol requires analyzing the
competitive steric and electronic effects of its substituents.[1]

o |[UPAC Name: 4-Chloro-2-ethylphenol[1][2][3][4][5][6]

o CAS Registry Number: 18979-90-3[1][7][8]
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e Molecular Formula: CsHsCIO[1]
e Molecular Weight: 156.61 g/mol [1][9]

« SMILES:CCC1=C(C=CC(=C1)CO[1][5]

Structural Logic of Physical State

The compound features a phenol core with two substituents:[1]

o Ethyl Group (C2 position): Provides steric bulk ortho to the hydroxyl group.[1] Unlike a
methyl group (in 4-chloro-2-methylphenol, MP ~49°C), the ethyl chain increases rotational
freedom, potentially disrupting crystal lattice packing and lowering the melting point.[1]

o Chlorine Atom (C4 position): Adds significant molecular weight and polarizability, generally
increasing boiling points and density compared to non-halogenated analogs (e.g., 2-
ethylphenol, liquid at RT).[1]

Conclusion: The interplay between the heavy halogen and the flexible ethyl chain results in a
low-melting solid that may exist as a semi-solid or supercooled liquid at elevated room
temperatures (>25°C).[1]

Physical State and Appearance[1][11][12][13]
Standard State (20°C - 25°C)[1]

o State: Crystalline Solid (Low Melting Point).[1]
o Appearance: White to off-white crystals or waxy mass.[1]

» Oxidation Indicator: Upon exposure to light or air, the compound degrades to a yellow or
pinkish-brown oil due to quinone formation.[1] Reject batches that appear dark brown.

The "Phase-Shift" Phenomenon

Researchers often report receiving this compound as a liquid.[1] This is due to its melting point
likely falling within the 40°C — 55°C range (inferred from isomeric data of 4-chloro-3-ethylphenol
and 4-chloro-2-methylphenol).[1] During transit in summer months, the compound melts and
may remain as a supercooled liquid upon arrival.[1]
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Verification Protocol: If the material is liquid upon receipt:
o Store at 4°C for 24 hours.
o If it resolidifies, the purity is likely intact.[1]

e If it remains liquid at 4°C, suspect significant solvent contamination or degradation.[1]

Physicochemical Properties Data

Property Value | Range Source/Note

Based on structural analogs [1,

Melting Point 45°C — 55°C (Predicted)
2].[1]
- ) Extrapolated from 4-
Boiling Point >230°C
ethylphenol (218°C) [3].[1]
) Estimated based on CI-
Density ~1.1-1.2 g/cm?3 o
substitution effect.[1]
B Lipophilic nature (LogP ~2.8).
Solubility (Water) Low (<1 g/L) 1]
N ) ) DMSO, Ethanol, Methanol,
Solubility (Organic) High )
Dichloromethane.[1]
Typical for chlorophenols;
pKa ~9.5-10.0 P P

acidic proton.[1][10]

Experimental Protocol: Handling Low-Melting Solids

Objective: To ensure accurate dosing and prevent heterogeneity caused by partial melting.

The "Melt-Mix-Dispense" Workflow

Because 4-Chloro-2-ethylphenol is a low-melting solid, weighing it at room temperature can
be inconsistent (waxy solids stick to spatulas).[1] The most accurate method for transfer is to
treat it as a liquid.[1]
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Figure 1: Optimized workflow for handling low-melting phenolic solids to ensure homogeneity.

Step-by-Step Methodology

» Thermal Equilibration: Place the sealed container in a water bath set to 60°C for 15-30
minutes until fully liquefied. Do not use a heat gun, as localized hotspots can cause
decomposition.[1]

e Homogenization: Vortex the liquid vigorously for 10 seconds. This reintegrates any
condensation or separated impurities.[1]

» Dispensing:

o For Synthesis: Use a pre-warmed glass syringe or positive displacement pipette to
transfer the liquid by volume (using density ~1.15 g/mL as an initial approximation, or
determine specific gravity experimentally).[1]

o For Stock Solutions: Dissolve the entire liquefied contents into a solvent (e.g., DMSO) to
create a master stock (e.g., 1 M), avoiding repeated freeze-thaw cycles.[1]

Synthesis & Applications

4-Chloro-2-ethylphenol serves as a specialized building block in medicinal chemistry.[1]

Nav1.7 Inhibition Pathway

It is a key intermediate in the synthesis of sulfonamide derivatives targeting the Nav1.7 sodium
channel, a major target for treating neuropathic pain.[1] The ethyl group provides necessary
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hydrophobic filling in the receptor pocket, while the chlorine atom modulates metabolic stability.
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Figure 2: Role of 4-Chloro-2-ethylphenol in the synthesis of analgesic pharmacophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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